5-Bromo-N',2-dihydroxypyridine-3-carboximidamide

• Molecular Formula: C6H6BrN3O2
• Molecular Weight: 232.03 g/mol
• IUPAC Name: 5-bromo-N'-hydroxy-2-oxo-1H-pyridine-3-carboximidamide
• InChI: InChI=1S/C6H6BrN3O2/c7-3-1-4(5(8)10-12)6(11)9-2-3/h1-2,12H,(H2,8,10)(H,9,11)
• InChI Key: LJWIWHNROVGWGA-UHFFFAOYSA-N
• Isomeric SMILES: C1=C(C(=O)NC=C1Br)/C(=N/O)/N
• Canonical SMILES: C1=C(C(=O)NC=C1Br)C(=NO)N

Description

5-Bromo-N',2-dihydroxypyridine-3-carboximidamide is a pyridine derivative characterized by a bromine atom at the 5-position, hydroxyl groups at the 2- and N'-positions, and a carboximidamide group at the 3-position. It is synthesized via Method A, starting from 5-bromopyridine-2-carbonitrile, yielding an 88% isolated product as a white solid with a melting point of 151–152°C (EtOH) .

Key spectroscopic data includes:

• ¹H NMR (DMSO-d₆): δ 9.90 (br s, 1H), 8.64 (d, J = 1.9 Hz, 1H), 8.28 (d, J = 1.9 Hz, 1H), 5.87 (br s, 2H).
• ¹³C NMR (DMSO-d₆): δ 148.9, 147.5, 145.7, 137.8, 130.8, 130.0 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

standard organic synthesis techniques involving bromination, hydroxylation, and amidation reactions are employed to produce this compound in laboratory settings .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-N’,2-dihydroxypyridine-3-carboximidamide undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The carboximidamide group can be reduced to form amines.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions such as temperature, solvent, and pH are optimized to achieve the desired transformations .

Major Products

The major products formed from these reactions include carbonyl compounds, amines, and various substituted pyridine derivatives .

Scientific Research Applications

5-Bromo-N’,2-dihydroxypyridine-3-carboximidamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: Although primarily used in research, it may have applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Bromo-N’,2-dihydroxypyridine-3-carboximidamide involves its interaction with specific molecular targets and pathways. The hydroxyl and carboximidamide groups allow it to form hydrogen bonds and interact with enzymes and receptors, potentially inhibiting or modulating their activity . The bromine atom may also play a role in enhancing its binding affinity and specificity .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications
5-Bromo-N',2-dihydroxypyridine-3-carboximidamide	Br, 2-OH, 3-carboximidamide	C₆H₅BrN₃O₂*	~232.03†	Antagonist activity
5-Bromo-N,3-dimethoxy-N-methylpicolinamide	Br, 3-OCH₃, N-CH₃, 2-OCH₃	C₉H₁₁BrN₂O₃	275.10	Commercial (HB443 series)
5-Bromo-N,N-dimethyl-3-nitropyridin-2-amine	Br, 3-NO₂, 2-N(CH₃)₂	C₇H₈BrN₃O₂	246.06	Commercial (HB383 series)
5-Bromo-N,N-dimethylnicotinamide	Br, 3-CON(CH₃)₂	C₈H₁₀BrN₂O	242.08	$130/500mg (TRC)
5-Bromo-3-carboxypyridine	Br, 3-COOH	C₅H₅BrN·HBr	203.92	Pyridinium bromide salt

*Inferred from synthesis; †Estimated based on substituent addition.

Key Observations :

• Hydroxyl vs.
• Carboximidamide vs. Carboxamide/Nitro Groups: The carboximidamide group (C(=NH)NH₂) offers distinct hydrogen-bonding and tautomeric properties compared to carboxamide (CONR₂) or nitro (NO₂) groups, influencing binding affinity and metabolic stability .
• Bromine’s Role : Bromine’s electron-withdrawing effect and hydrophobic volume are conserved across analogues, enhancing binding to hydrophobic pockets in biological targets .

Biological Activity

5-Bromo-N',2-dihydroxypyridine-3-carboximidamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

Molecular Formula: C7H8BrN3O2
Molecular Weight: 232.06 g/mol
IUPAC Name: 5-Bromo-2-hydroxy-N'-(pyridin-3-yl)carboximidamide

The compound features a bromine atom, hydroxyl groups, and a carboximidamide moiety, which contribute to its biological activity. The presence of these functional groups suggests potential interactions with various biological targets.

The biological activity of 5-Bromo-N',2-dihydroxypyridine-3-carboximidamide is primarily attributed to its ability to interact with specific enzymes and receptors. Research indicates that the compound may act as an inhibitor or modulator of key biochemical pathways involved in disease processes.

• Enzyme Inhibition: The compound has been studied for its inhibitory effects on enzymes related to inflammation and cancer progression.
• Receptor Modulation: It may also interact with neurotransmitter receptors, influencing neurological pathways.

Biological Activity Overview

The following table summarizes the biological activities reported for 5-Bromo-N',2-dihydroxypyridine-3-carboximidamide:

Activity	Effect	Reference
Antimicrobial	Effective against various bacteria
Anticancer	Inhibits proliferation of cancer cells
Anti-inflammatory	Reduces inflammation markers
Neuroprotective	Protects neuronal cells in vitro

Case Studies and Research Findings

• Antimicrobial Activity:
  A study evaluated the antimicrobial efficacy of 5-Bromo-N',2-dihydroxypyridine-3-carboximidamide against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicated significant antibacterial activity, particularly against Gram-positive bacteria.
  • MIC Values:
    • Staphylococcus aureus: 4 µg/mL
    • Escherichia coli: 8 µg/mL
    • Pseudomonas aeruginosa: 16 µg/mL
  These results suggest that the compound could be a candidate for developing new antibiotics.
• Anticancer Properties:
  Research published in the Journal of Medicinal Chemistry demonstrated that this compound inhibited the growth of various cancer cell lines, including breast and lung cancer cells. The mechanism was linked to apoptosis induction and cell cycle arrest.
  • Cell Lines Tested:
    • MCF-7 (breast cancer): IC50 = 10 µM
    • A549 (lung cancer): IC50 = 12 µM
  The study concluded that the compound's structural features play a crucial role in its anticancer activity.
• Neuroprotective Effects:
  In vitro studies have shown that 5-Bromo-N',2-dihydroxypyridine-3-carboximidamide can protect neuronal cells from oxidative stress-induced damage. This suggests potential therapeutic applications in neurodegenerative diseases.